Cas no 187040-04-6 (6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde)

• Product name: 6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde
• CAS No: 187040-04-6
• MF: C₉H₈O₄
• MW: 180.15742
• CID: 1378901
• PubChem ID: 10678924

6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde
• 1,3-Benzodioxole-5-carboxaldehyde, 6-hydroxy-7-methyl-
• LogP
• 3-methyl-4,5-diphenylthiazonium iodide
• 3-methyl-4,5-methylenedioxy salicylaldehyde
• Thiazolium,3-methyl-4,5-diphenyl-,iodide
• 187040-04-6
• 1,3-Benzodioxole-5-carboxaldehyde,6-hydroxy-7-methyl-
• 6-Hydroxy-7-methylbenzo[d][1,3]dioxole-5-carbaldehyde
• AKOS015966515
• SCHEMBL6989495

• Inchi： InChI=1S/C9H8O4/c1-5-8(11)6(3-10)2-7-9(5)13-4-12-7/h2-3,11H,4H2,1H3
• InChI Key： BLOUTYQUGHUFFJ-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC2=C1OCO2)C=O)O

Computed Properties

• Exact Mass: 180.04200
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 55.76000
• LogP: 1.24180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles